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Compound of Interest

Compound Name: 2-Hexadecylnaphthalene

Cat. No.: B15181643

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the currently available public information on 2-
Hexadecylnaphthalene and related compounds. It is intended for informational purposes for a
scientific audience and should not be substituted for a formal risk assessment. Direct
toxicological data for 2-Hexadecylnhaphthalene is limited, and therefore, this guide
extrapolates potential hazards based on structurally similar compounds.

Introduction

2-Hexadecylnaphthalene is a member of the alkylated naphthalene family. While naphthalene
and its shorter-chain alkylated derivatives have been studied, specific and comprehensive
toxicological data for 2-Hexadecylnhaphthalene is not readily available in the public domain[1]
[2]. This guide aims to provide a summary of the known information and a framework for
considering the health and safety of this compound by drawing parallels with related
substances.

Chemical and Physical Properties

Understanding the physical and chemical properties of a substance is crucial for assessing its
potential for exposure and absorption.
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Property Value Source
Molecular Formula C26H40 PubChem[1]
Molecular Weight 352.6 g/mol PubChem|[2]

) o o EPA Chemical Data Reporting
Physical Description Liquid

(CDR)[2]

Log Pow (Octanol/Water Sigma-Aldrich (for a related

N o 3.4 (at 25°C)
Partition Coefficient) compound)[3]

The Log Pow value suggests that bioaccumulation is not expected to be significant[3].

Hazard Identification and Classification

Direct hazard classification for 2-Hexadecylnaphthalene is not widely established. One source
does not classify "Hexadecylnaphthalene" as meeting GHS hazard criteria[2]. However, a
safety data sheet for a related naphthalene derivative provides the following GHS
classifications, which should be considered as potential, though unconfirmed, hazards for 2-
Hexadecylnaphthalene|3]:

Hazard Class GHS Category Hazard Statement

Flammable Solids 2 H228: Flammable solid

. - H351: Suspected of causing
Carcinogenicity 2
cancer

Short-term (acute) aquatic . o
H410: Very toxic to aquatic life

hazard
Long-term (chronic) aquatic 1 H410: Very toxic to aquatic life
hazard with long lasting effects

It is important to note that the physical state of 2-Hexadecylnaphthalene is reported as a
liquid, which contradicts the "flammable solid" classification from the SDS of a related
compound[2][3]. This highlights the need for specific testing of 2-Hexadecylnaphthalene.
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Toxicological Summary

Due to the lack of specific toxicological studies on 2-Hexadecylnaphthalene, this section

summarizes data from related compounds like naphthalene and methylnaphthalenes to infer

potential toxicological endpoints.

Toxicokinetics:

Absorption: Naphthalene and its derivatives can be absorbed through inhalation, oral, and
dermal routes[4].

Distribution: These compounds can distribute to various tissues, including adipose tissue and
breast milk, and can cross the placenta[4].

Metabolism: Metabolism of naphthalenes primarily occurs via cytochrome P450 (CYP)
enzymes, leading to the formation of epoxides. These reactive intermediates can be
detoxified or can lead to cellular damage[4].

Excretion: Metabolites are primarily excreted in the urine[4].

Potential Health Effects:

Acute Toxicity: Harmful if swallowed][5].

Irritation: May cause eye, skin, and respiratory tract irritation[6].

Carcinogenicity: Naphthalene is suspected of causing cancer[3][5]. The carcinogenic
potential of 2-Hexadecylnaphthalene has not been assessed.

Developmental and Reproductive Toxicity: No data is available for 2-
Hexadecylnaphthalene. For naphthalene, developmental effects have been observed in
animal studies at high doses that also caused maternal toxicity[7].

Experimental Protocols for Safety Assessment

Given the data gaps, a structured approach to safety assessment is necessary. The following

are general experimental protocols, based on OECD guidelines, that could be adapted to

evaluate the safety of 2-Hexadecylnaphthalene.
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Acute Oral Toxicity (Adapted from OECD Guideline 425):
o Objective: To determine the median lethal dose (LD50) following a single oral administration.

» Method: A stepwise procedure is used, typically with a small number of animals (e.g., rats). A
starting dose is administered to a single animal. The outcome (survival or death) determines
the dose for the next animal (higher or lower). This process continues until the criteria for
stopping the test are met.

» Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days[8].

Sub-acute (28-day) Oral Toxicity (Adapted from OECD Guideline 407):
» Objective: To evaluate the adverse effects of repeated oral administration over 28 days.

e Method: The test substance is administered orally daily to several groups of animals (e.g.,
rats) at different dose levels for 28 days. A control group receives the vehicle only.

o Observations: Daily clinical observations, weekly body weight and food consumption
measurements are recorded. At the end of the study, hematology, clinical biochemistry, and a
full histopathological examination of organs are performed[8].

Teratogenicity (Adapted from OECD Guideline 414):
o Objective: To assess the potential for adverse effects on embryonic and fetal development.

o Method: The test substance is administered to pregnant animals (e.g., rats or rabbits) during
the period of organogenesis.

o Observations: Dams are observed for clinical signs of toxicity. Just before parturition, the
fetuses are delivered by caesarean section and examined for external, visceral, and skeletal
abnormalities[8].

Recommended Safety Precautions

Given the potential hazards, the following safety precautions are recommended when handling
2-Hexadecylnaphthalene:
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e Engineering Controls: Work under a chemical fume hood[3]. Use explosion-proof electrical
and ventilating equipment[3].

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles[9].

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure[9]. Flame retardant antistatic protective clothing is recommended for related
compounds[3].

o Respiratory Protection: If inhalation is a risk, use a NIOSH-approved respirator.

e Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke when
using this product[5][9].

o Handling and Storage: Keep away from heat, sparks, open flames, and other ignition
sources[3]. Store in a cool, dry, well-ventilated area in a tightly closed container[6].

» Spill and Disposal: In case of a spill, collect, bind, and pump off spills. Dispose of
contents/container to an approved waste disposal plant[3][9]. Avoid release to the
environment[3].

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/147141
https://www.sigmaaldrich.com/US/en/sds/aldrich/147141
https://www.fishersci.com/store/msds?partNumber=AC140900050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC140900050&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/147141
https://www.flinnsci.com/sds_531-naphthalene/sds_531/
https://www.fishersci.com/store/msds?partNumber=AC140900050&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/147141
https://pim-resources.coleparmer.com/sds/25071.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/147141
https://www.fishersci.com/store/msds?partNumber=AC140900050&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/147141
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Initial Assessment

Literature Review

\

In Silico Prediction

In Vivo|Testing

Risk Assessment

Hazard Identification

Dose-Response Assessment

Exposure Assessment

Risk Characterization

Click to download full resolution via product page

Caption: Workflow for assessing the health and safety of a novel chemical.
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Conclusion

There is a significant lack of specific health and safety data for 2-Hexadecylnaphthalene.
Based on information available for structurally related compounds, this substance should be
handled with caution, assuming it may be a skin, eye, and respiratory irritant, and potentially
carcinogenic. The recommendations and frameworks provided in this guide are intended to
promote safe handling and to outline a path for generating the necessary data to perform a
comprehensive risk assessment. It is imperative that any organization handling this compound
conducts its own thorough safety evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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